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Compound of Interest

Compound Name: TC-Dapk 6

Cat. No.: B1681956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of TC-DapK 6, a potent and selective inhibitor of Death-Associated Protein

Kinase (DAPK). Adherence to these guidelines is crucial for ensuring the stability, activity, and

reproducibility of experimental results.

Introduction
TC-DapK 6 is an oxazolone compound that functions as a potent, ATP-competitive inhibitor of

DAPK family kinases, particularly DAPK1 and DAPK3.[1][2][3] It is a valuable tool for studying

the roles of these serine/threonine kinases in programmed cell death pathways and their

implications in various diseases, including ischemic conditions.[1][2] Accurate preparation of a

stable stock solution is the first critical step in any experiment utilizing this inhibitor.

Quantitative Data Summary
The following table summarizes the key quantitative data for TC-DapK 6.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1681956?utm_src=pdf-interest
https://www.benchchem.com/product/b1681956?utm_src=pdf-body
https://www.benchchem.com/product/b1681956?utm_src=pdf-body
https://www.apexbt.com/tc-dapk-6.html
https://www.glpbio.com/tc-dapk-6.html
https://www.medchemexpress.com/TC-DAPK-6.html
https://www.apexbt.com/tc-dapk-6.html
https://www.glpbio.com/tc-dapk-6.html
https://www.benchchem.com/product/b1681956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Molecular Weight 276.29 g/mol [1][3][4][5][6]

Molecular Formula C₁₇H₁₂N₂O₂ [1][3][4][5][6]

CAS Number 315694-89-4 or 2439180-90-0 [1][4][5][6][7]

Appearance Yellow solid [1]

Purity ≥98% [4][7][8]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][4][6][9]

Solubility in DMSO Up to 50 mM (13.81 mg/mL) [4][8]

18.67 mg/mL (67.57 mM) (may

require ultrasonic and

warming)

[3][9]

3 mg/mL (10.85 mM) [6]

Slightly soluble: 0.1-1 mg/mL [7]

Storage (Solid) -20°C or +4°C [1][3][4][6][7]

Storage (Stock Solution)
-20°C (for up to 1 month) or

-80°C (for up to 1 year)
[3][6]

Note: Variations in reported solubility and storage conditions may exist between different

suppliers. It is always recommended to consult the batch-specific certificate of analysis (CoA).

Experimental Protocol: Preparation of a 10 mM TC-
DapK 6 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TC-DapK 6 in DMSO.

Materials:
TC-DapK 6 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

(Optional) Ultrasonic water bath

Procedure:
Pre-weighing Preparation: Allow the vial of TC-DapK 6 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of TC-DapK 6 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.76

mg of TC-DapK 6 (Molecular Weight = 276.29).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the TC-DapK 6
powder. For a 10 mM stock solution from 2.76 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. Some suppliers note that gentle warming and/or sonication may be required to

achieve full dissolution, particularly at higher concentrations.[3][9]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to one year).[3][6] Ensure the storage containers are tightly sealed to

prevent solvent evaporation and moisture absorption.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of DAPK in apoptosis and the workflow for preparing

the TC-DapK 6 stock solution.
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Figure 1. Simplified signaling pathway showing DAPK as a mediator of apoptosis and its

inhibition by TC-DapK 6.
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Figure 2. Experimental workflow for the preparation of a TC-DapK 6 stock solution.

Safety Precautions
TC-DapK 6 is for research use only and should not be used for diagnostic or medical

purposes.[1]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.
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Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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